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Compound of Interest

Compound Name: 3-(Furan-3-yl)-3-oxopropanenitrile

Cat. No.: B1282633

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 3-
(Furan-3-yl)-3-oxopropanenitrile (CAS No. 96220-13-2). Adherence to these procedures is
vital for ensuring laboratory safety and minimizing risk.

Hazard Identification and Summary

3-(Furan-3-yl)-3-oxopropanenitrile is a hazardous substance that requires careful handling.
The primary routes of exposure are inhalation, skin contact, and ingestion.

GHS Hazard Classification:

Based on available safety data sheets, this compound is classified as:

Acutely Toxic (Oral, Dermal, Inhalation): Harmful or toxic if swallowed, in contact with skin, or
if inhaled.[1]

Skin Irritant: Causes skin irritation.[1]

Serious Eye Damage/Irritation: Causes serious eye damage or irritation.[1]

Suspected Carcinogen: Suspected of causing cancer.[1]
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e Suspected of Damaging Fertility or the Unborn Child: May damage fertility or the unborn
child.[1]

o Causes Damage to Organs: Causes damage to organs through single or repeated exposure.

[1]
» May be Corrosive to Metals.[1]
Signal Word: Warning or Danger[1] (depending on the supplier and concentration).
Hazard Pictograms:
e GHSO07 (Exclamation Mark)
e GHSO0S5 (Corrosion)[1]
e GHSO06 (Skull and Crossbones)[1]

e GHSO08 (Health Hazard)[1]

Personal Protective Equipment (PPE)

A comprehensive PPE protocol is mandatory when handling this compound.
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PPE Category Specification

Chemical-resistant gloves (e.g., Nitrile).
Disposable nitrile gloves are suitable for
incidental contact but must be changed

Hand Protection immediately upon contamination. For prolonged
handling, consider thicker nitrile gloves or
double-gloving. Always inspect gloves for

integrity before use.

Chemical safety goggles are required. A face
Eye Protection shield should be worn in situations with a high

risk of splashing.

A lab coat must be worn. For larger quantities or
] procedures with a high risk of exposure, a
Body Protection ) ) o
chemical-resistant apron or suit is

recommended.

Work should be conducted in a certified
chemical fume hood to avoid inhalation of dust
) ) or vapors. If a fume hood is not available or if
Respiratory Protection S
aerosolization is likely, a NIOSH-approved
respirator with appropriate cartridges for organic

vapors and particulates must be used.

Operational Plan: Step-by-Step Handling Procedure

Preparation:

o Designated Area: All work with 3-(Furan-3-yl)-3-oxopropanenitrile must be conducted in a
designated area within a certified chemical fume hood.

o Emergency Equipment: Ensure that a safety shower, eyewash station, and fire extinguisher
are readily accessible.

» Spill Kit: Have a spill kit containing an absorbent material (e.g., vermiculite, sand, or
commercial sorbent) readily available.
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Handling:
Personal Protective Equipment: Don the appropriate PPE as outlined in the table above.

Weighing and Transfer: Handle the solid compound carefully to minimize dust generation.
Use a spatula for transfers. If possible, weigh the compound directly into the reaction vessel.

In Solution: When working with the compound in solution, be mindful of the potential for
splashes. Use a funnel for transferring solutions.

Heating: If heating is required, use a well-controlled heating mantle and ensure proper
ventilation. Avoid open flames.

Post-Handling: After handling, decontaminate the work area and any equipment used. Wash
hands thoroughly with soap and water.

Disposal Plan

Waste Segregation and Collection:

Solid Waste: Collect any solid 3-(Furan-3-yl)-3-oxopropanenitrile waste, including
contaminated consumables (e.g., weigh boats, gloves, paper towels), in a clearly labeled,
sealed, and puncture-resistant hazardous waste container.

Liquid Waste: Collect liquid waste containing this compound in a separate, clearly labeled,
and sealed hazardous waste container. Do not mix with other waste streams unless
compatibility is confirmed.

Disposal Procedure:

All waste containing 3-(Furan-3-yl)-3-oxopropanenitrile must be disposed of as hazardous
chemical waste.

Follow your institution's and local regulations for hazardous waste disposal.

Contact your institution's Environmental Health and Safety (EHS) department for specific
guidance and to arrange for waste pickup.
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e Do not dispose of this chemical down the drain or in regular trash.

Emergency Procedures

Exposure Route

First Aid Measures

Inhalation

Immediately move the affected person to fresh
air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial

respiration. Seek immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes. Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[1]

Do not induce vomiting. Rinse mouth with water.

Never give anything by mouth to an

Ingestion
unconscious person. Seek immediate medical
attention.[1]
Evacuate the area. Wearing appropriate PPE,
cover the spill with an inert absorbent material.
Spil Carefully sweep up the absorbed material and

place it into a sealed container for hazardous
waste disposal. Ventilate the area and wash the

spill site after material pickup is complete.

Visual Workflow for Handling 3-(Furan-3-yl)-3-

oxopropanenitrile
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Safe Handling and Disposal Workflow for 3-(Furan-3-yl)-3-oxopropanenitrile
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Caption: A flowchart outlining the safe handling and disposal workflow for 3-(Furan-3-yl)-3-
oxopropanenitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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